Cas no 2639404-96-7 (tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate)

• Product Name: tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate
• CAS No: 2639404-96-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5664185
• PubChem ID: 165902410
• Update Time: 2025-05-20

tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639404-96-7
• EN300-27724780
• tert-butyl 1-oxa-4-azaspiro[4.5]decane-3-carboxylate
• tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)10-9-16-13(14-10)7-5-4-6-8-13/h10,14H,4-9H2,1-3H3
• InChI Key： GCKRRIXSJPMTJA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC(C)(C)C)NC21CCCCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate

tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2639404-96-7, commonly referred to as tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a lactam ring with a tertiary butyl ester group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate in drug delivery systems due to its ability to form stable amorphous solid dispersions. Researchers have demonstrated that this compound can significantly enhance the bioavailability of poorly water-soluble drugs by acting as a stabilizing agent. This property is particularly valuable in the pharmaceutical industry, where improving drug solubility and delivery efficiency remains a critical challenge.

The synthesis of tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. This is followed by esterification with tert-butanol under controlled conditions to yield the final product. The spirocyclic structure is formed through a carefully orchestrated intramolecular cyclization reaction, which requires precise control over reaction conditions to ensure high yields and product purity.

In addition to its pharmaceutical applications, tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate has shown promise in the field of materials science. Recent research has explored its use as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form robust cross-linked networks makes it an attractive candidate for applications in coatings, adhesives, and electronic materials.

One of the most intriguing aspects of this compound is its reactivity under various chemical transformations. For instance, studies have shown that tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate can undergo selective functionalization at specific positions within its spirocyclic framework. This capability opens up new avenues for the design of tailor-made molecules with specific physicochemical properties.

From an environmental standpoint, the synthesis and application of tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate have been evaluated for their sustainability profiles. Researchers have reported that the use of this compound in certain industrial processes can lead to reductions in energy consumption and waste generation compared to traditional methods.

In conclusion, tert-butyl 1-oxa-4-azaspiro4.5decane-3-carboxylate represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structural features, combined with its versatile reactivity and functionality, position it as a key player in advancing modern chemical research and development.